Cas no 2138109-43-8 (1,4-dimethyl-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1,4-dimethyl-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-1H-pyrazol-5-amine
• CAS No: 2138109-43-8
• MF: C₉H₁₄F₃N₃
• MW: 221.222772121429
• CID: 5907160
• PubChem ID: 165499620
• Update Time: 2025-05-23

1,4-dimethyl-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138109-43-8
• 1,4-dimethyl-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-1H-pyrazol-5-amine
• EN300-1152288

• Inchi： 1S/C9H14F3N3/c1-5-6(14-15(4)7(5)13)8(2,3)9(10,11)12/h13H2,1-4H3
• InChI Key： HCVCOVKBQKHZHS-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C1C(C)=C(N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 221.11398195g/mol
• Monoisotopic Mass: 221.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,4-dimethyl-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-1H-pyrazol-5-amine

1,4-Dimethyl-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-1H-pyrazol-5-amine: A Comprehensive Overview

The compound 1,4-dimethyl-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-1H-pyrazol-5-amine (CAS No. 2138109-43-8) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and as intermediates in organic synthesis. The structure of this compound is characterized by a pyrazole ring system substituted with methyl groups at positions 1 and 4, a trifluoromethyl group at position 3, and an amine group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. For instance, researchers have employed multicomponent reactions and catalytic asymmetric synthesis to construct the pyrazole core with high precision. These methods not only enhance the yield but also improve the stereochemical control of the product. The use of fluorinated substituents, such as the trifluoromethyl group in this compound, has been shown to significantly influence its physicochemical properties, including solubility and bioavailability.

One of the most promising applications of 1,4-dimethyl-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-1H-pyrazol-5-amine lies in its potential as a lead compound in drug development. Pyrazole derivatives are well-documented for their ability to modulate various biological targets, including enzymes and receptors. Recent studies have highlighted its activity as an antioxidant and anti-inflammatory agent, making it a candidate for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic cells. The incorporation of fluorinated groups has been shown to enhance its electron-withdrawing capabilities, which are critical for optimizing device performance.

The synthesis of CAS No. 2138109-43-8 involves a series of well-defined steps that ensure high purity and structural integrity. Key steps include the formation of the pyrazole ring through condensation reactions followed by selective substitution at specific positions. The use of advanced purification techniques, such as chromatography and crystallization, ensures that the final product meets stringent quality standards required for both research and industrial applications.

From an environmental standpoint, the ecological impact of this compound has been a subject of recent scrutiny. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for use in various applications. Preliminary findings suggest that it exhibits low toxicity to aquatic organisms under controlled conditions; however, further research is needed to fully understand its long-term environmental effects.

In conclusion, 1,4-dimethyl-3-(1,1,1-trifluoro-2-methylpropan-2-yl)-1H-pyrazol